2,6-Diethyl-N-(4-dimethylaminobenzyl)-4-phenylpyridinium tetrafluoroborate

• IUPAC Name: 4-[(2,6-diethyl-4-phenylpyridin-1-ium-1-yl)methyl]-N,N-dimethylaniline;tetrafluoroborate
• InChI: InChI=1S/C24H29N2.BF4/c1-5-22-16-21(20-10-8-7-9-11-20)17-23(6-2)26(22)18-19-12-14-24(15-13-19)25(3)4;2-1(3,4)5/h7-17H,5-6,18H2,1-4H3;/q+1;-1
• InChI Key: IRRNHQPQZFIVJT-UHFFFAOYSA-N
• Canonical SMILES: [B-](F)(F)(F)F.CCC1=CC(=CC(=[N+]1CC2=CC=C(C=C2)N(C)C)CC)C3=CC=CC=C3
• Molecular Formula: C24H29BF4N2
• Molecular Weight: 432.3 g/mol

Description

2,6-Diethyl-N-(4-dimethylaminobenzyl)-4-phenylpyridinium tetrafluoroborate, commonly known as DABCO-BF4, is a quaternary ammonium salt that has been widely used in various scientific research fields. This compound has unique properties that make it an excellent candidate for use in chemical synthesis, catalysis, and biomedical research.

Mechanism of Action

The mechanism of action of DABCO-BF4 as a catalyst involves the formation of a complex between the catalyst and the reactants. This complex lowers the activation energy required for the reaction to occur, resulting in an increase in the reaction rate. The unique structure of DABCO-BF4 allows it to act as a Lewis base, which facilitates the reaction by accepting electron pairs from the reactants.
Biochemical and Physiological Effects
DABCO-BF4 has also been studied for its potential physiological effects. It has been shown to have anti-inflammatory properties and has been used in the treatment of various inflammatory diseases. Additionally, DABCO-BF4 has been shown to have antioxidant properties, which may be useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of DABCO-BF4 is its high catalytic activity and selectivity. It is also relatively stable and easy to handle. However, one limitation of DABCO-BF4 is its toxicity. It is important to handle this compound with care and take appropriate safety precautions.

Future Directions

There are many potential future directions for the research and application of DABCO-BF4. One area of interest is the development of new synthetic methodologies using DABCO-BF4 as a catalyst. Additionally, further research is needed to fully understand the physiological effects of DABCO-BF4 and its potential use in the treatment of various diseases. Finally, the development of new derivatives of DABCO-BF4 with improved properties and reduced toxicity is an area of active research.

Scientific Research Applications

DABCO-BF4 has been extensively used as a catalyst in organic synthesis reactions. It has been shown to be effective in promoting various reactions such as Michael addition, aldol condensation, and Diels-Alder reactions. Additionally, DABCO-BF4 has been used as a phase transfer catalyst in the synthesis of various organic compounds.